Cas no 1804855-31-9 (3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid)
3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid
-
- Inchi: 1S/C8H4BrF3INO3/c9-2-3-4(13)1-5(17-8(10,11)12)14-6(3)7(15)16/h1H,2H2,(H,15,16)
- InChI Key: UGFJERWESWTHPI-UHFFFAOYSA-N
- SMILES: IC1C=C(N=C(C(=O)O)C=1CBr)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- XLogP3: 3.4
- Topological Polar Surface Area: 59.4
3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088224-1g |
3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid |
1804855-31-9 | 97% | 1g |
$1,445.30 | 2022-04-01 |
3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid
Introduction to 3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804855-31-9)
3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid, with the chemical identifier CAS No. 1804855-31-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug design. The structural features of this molecule, including its bromomethyl and iodo substituents, as well as the trifluoromethoxy group, make it a versatile intermediate for the synthesis of various pharmacologically active agents.
The presence of multiple reactive sites in 3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. The bromomethyl group, for instance, is a powerful nucleophile that can participate in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, facilitating the introduction of aryl or vinyl groups. Similarly, the iodo substituent is compatible with palladium-catalyzed reactions, including Stille and Sonogashira couplings, offering further opportunities for structural diversification.
The trifluoromethoxy group is another key feature of this compound, contributing to its lipophilicity and metabolic stability. In drug discovery, trifluoromethoxy groups are often incorporated into molecules to enhance their pharmacokinetic profiles, improve binding affinity to biological targets, and increase resistance to enzymatic degradation. This makes 3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid a valuable building block for the development of novel therapeutic agents.
Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing various diseases. For example, studies have demonstrated that pyridine-based compounds exhibit potent activity against infectious diseases, cancer, and neurological disorders. The structural motifs present in 3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid align well with these trends, making it a promising candidate for further exploration.
In particular, the combination of bromomethyl and iodo substituents provides a unique platform for the development of multitargeted drugs. Such compounds can simultaneously interact with multiple biological receptors or enzymes, potentially leading to synergistic therapeutic effects. This approach has gained traction in recent years due to its ability to overcome drug resistance and improve treatment outcomes.
Moreover, the trifluoromethoxy group in 3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid contributes to its potential as a drug candidate by enhancing its binding interactions with biological targets. Fluoro-substituted molecules are known to exhibit improved pharmacological properties, including increased binding affinity and reduced metabolic clearance. These attributes are particularly valuable in the development of small-molecule drugs where subtle modifications can significantly impact efficacy.
Recent research has also explored the use of 3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. The ability to functionalize this compound at multiple positions allows for the precise tuning of kinase inhibition profiles, making it an attractive scaffold for drug development.
Another area where this compound has shown promise is in the development of antiviral agents. The structural features of pyridine derivatives make them effective at disrupting viral replication cycles by inhibiting key viral enzymes or proteins. For instance, studies have indicated that pyridine-based compounds can interfere with viral protease activity or inhibit integrase function, thereby preventing viral replication.
The versatility of 3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid extends beyond its applications in drug discovery. It also serves as a valuable tool in synthetic chemistry, enabling chemists to construct complex molecular architectures through cross-coupling reactions and other transformations. Its utility as an intermediate has been leveraged in the synthesis of natural products analogs and novel heterocyclic compounds with potential biological activities.
In conclusion,3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804855-31-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an excellent candidate for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.
1804855-31-9 (3-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)